Cas no 2320820-19-5 (4,5-dimethyl-6-{1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidin-4-ylmethoxy}pyrimidine)

• Product Name: 4,5-dimethyl-6-{1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidin-4-ylmethoxy}pyrimidine
• CAS No: 2320820-19-5
• MF: C₁₅H₂₁N₅OS
• MW: 319.425141096115
• CID: 5327220
• Update Time: 2025-06-07

4,5-dimethyl-6-{1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidin-4-ylmethoxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-3-methyl-1,2,4-thiadiazole
• 5-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-3-methyl-1,2,4-thiadiazole
• 4,5-dimethyl-6-{1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidin-4-ylmethoxy}pyrimidine

• Inchi： 1S/C15H21N5OS/c1-10-11(2)16-9-17-14(10)21-8-13-4-6-20(7-5-13)15-18-12(3)19-22-15/h9,13H,4-8H2,1-3H3
• InChI Key： SESBKCGFPXUHAC-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=N1)N1CCC(COC2C(C)=C(C)N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 353
• XLogP3: 3.4
• Topological Polar Surface Area: 92.3

Additional information on 4,5-dimethyl-6-{1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidin-4-ylmethoxy}pyrimidine

4,5-Dimethyl-6-{1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidin-4-ylmethoxy}pyrimidine: A Comprehensive Overview

The compound with CAS No. 2320820-19-5, known as 4,5-dimethyl-6-{1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidin-4-ylmethoxy}pyrimidine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities. The molecule's structure incorporates a pyrimidine ring system substituted with methyl groups at positions 4 and 5, a methoxy group at position 6, and a piperidine moiety attached via a methylene bridge. The piperidine ring is further substituted with a 3-methyl-1,2,4-thiadiazole group at position 1.

Pyrimidine derivatives have long been recognized for their role in various biological processes and therapeutic applications. The presence of the pyrimidine ring in this compound suggests potential interactions with nucleic acids or other biomolecules. Recent studies have highlighted the importance of such structures in targeting specific enzymes or receptors involved in disease pathways. For instance, research has shown that certain pyrimidine derivatives exhibit anti-inflammatory, antiviral, and anticancer properties.

The thiadiazole moiety within this compound adds another layer of complexity and functionality. Thiadiazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance the molecule's bioavailability and binding affinity to target proteins. Furthermore, the methyl substitution on the thiadiazole ring may contribute to increased lipophilicity, potentially improving the compound's pharmacokinetic profile.

The piperidine ring in this structure is a six-membered amine-containing ring that can adopt various conformations. This flexibility allows the molecule to interact with diverse binding sites on target proteins. Piperidine derivatives are often used as building blocks in drug design due to their ability to form hydrogen bonds and participate in hydrophobic interactions.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of complex molecules like this one. For example, molecular docking studies have revealed that this compound may bind effectively to certain kinase enzymes or G-protein coupled receptors (GPCRs). Such findings underscore its potential as a lead compound for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The synthesis begins with the preparation of the pyrimidine core followed by functionalization at specific positions. The introduction of the piperidine-thiadiazole moiety requires precise control over reaction conditions to ensure high yields and selectivity.

From an application standpoint, this compound has shown promise in preclinical studies targeting chronic inflammatory diseases and certain types of cancer. Its ability to modulate inflammatory pathways makes it a candidate for anti-inflammatory therapies. Additionally, its potential as an anticancer agent lies in its ability to inhibit key enzymes involved in cell proliferation and survival.

As research continues to uncover new insights into the biological roles of complex organic molecules like 4,5-dimethyl-6-{1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidin-4-ylmethoxy}pyrimidine, its therapeutic potential is expected to grow further. Future studies will likely focus on optimizing its pharmacokinetic properties and evaluating its safety profile for clinical applications.